Cas no 2649067-20-7 ((chlorosulfonyl)imino(ethyl)(3-methoxyphenyl)-lambda6-sulfanone)

• Product Name: (chlorosulfonyl)imino(ethyl)(3-methoxyphenyl)-lambda6-sulfanone
• CAS No: 2649067-20-7
• MF: C₉H₁₂ClNO₄S₂
• MW: 297.778879165649
• MDL: MFCD30345112
• CID: 5239839
• PubChem ID: 165438017
• Update Time: 2025-07-16

(chlorosulfonyl)imino(ethyl)(3-methoxyphenyl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, N-[ethyl(3-methoxyphenyl)oxido-λ4-sulfanylidene]-
• EN300-308200
• 2649067-20-7
• [(chlorosulfonyl)imino](ethyl)(3-methoxyphenyl)-lambda6-sulfanone
• (chlorosulfonyl)imino(ethyl)(3-methoxyphenyl)-lambda6-sulfanone

• MDL： MFCD30345112
• Inchi： 1S/C9H12ClNO4S2/c1-3-16(12,11-17(10,13)14)9-6-4-5-8(7-9)15-2/h4-7H,3H2,1-2H3
• InChI Key： YWUNJLKFVWEEPI-UHFFFAOYSA-N
• SMILES： ClS(N=S(C1C=CC=C(C=1)OC)(CC)=O)(=O)=O

Computed Properties

• Exact Mass: 296.9896279g/mol
• Monoisotopic Mass: 296.9896279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 450.2±47.0 °C(Predicted)

Additional information on (chlorosulfonyl)imino(ethyl)(3-methoxyphenyl)-lambda6-sulfanone

Comprehensive Analysis of (chlorosulfonyl)imino(ethyl)(3-methoxyphenyl)-lambda6-sulfanone (CAS No. 2649067-20-7): Properties, Applications, and Industry Trends

The chemical compound (chlorosulfonyl)imino(ethyl)(3-methoxyphenyl)-lambda6-sulfanone (CAS No. 2649067-20-7) has garnered significant attention in recent years due to its unique molecular structure and potential applications in advanced organic synthesis and pharmaceutical research. This sulfone derivative features a chlorosulfonyl group and a methoxyphenyl moiety, making it a versatile intermediate for constructing complex molecules. Researchers are particularly interested in its role in catalysis and material science, where its reactivity profile offers advantages over traditional reagents.

One of the most searched questions about 2649067-20-7 relates to its synthetic pathways. The compound is typically synthesized through a multi-step process involving sulfonylation reactions and imine formation, with yields optimized under controlled conditions. Its stability and solubility in common organic solvents like dichloromethane and tetrahydrofuran make it practical for laboratory use. Recent studies highlight its potential in green chemistry, aligning with the global push for sustainable synthesis methods.

The 3-methoxyphenyl group in (chlorosulfonyl)imino(ethyl)(3-methoxyphenyl)-lambda6-sulfanone contributes to its electronic effects, which are critical in drug discovery. This structural feature is often explored in structure-activity relationship (SAR) studies, a trending topic in medicinal chemistry. Computational modeling and AI-driven molecular design tools have further accelerated research into its applications, addressing common queries about its bioactivity and target selectivity.

From an industrial perspective, demand for 2649067-20-7 is rising due to its utility in high-value chemical manufacturing. Companies specializing in custom synthesis and fine chemicals frequently list it as a key offering. SEO trends indicate growing searches for "buy (chlorosulfonyl)imino(ethyl)(3-methoxyphenyl)-lambda6-sulfanone" and "CAS 2649067-20-7 suppliers", reflecting its commercial relevance. Regulatory compliance and quality standards (e.g., GMP or ISO certification) are also frequently discussed, as users prioritize reliable sourcing.

Emerging applications in agrochemicals and electronic materials have further expanded the compound’s profile. For instance, its sulfonylimino functionality is being tested in polymer stabilization and photoactive materials, topics gaining traction in materials science forums. Researchers are also investigating its role in click chemistry, a hot topic linked to bioconjugation techniques.

In summary, (chlorosulfonyl)imino(ethyl)(3-methoxyphenyl)-lambda6-sulfanone (CAS No. 2649067-20-7) represents a cutting-edge compound with multidisciplinary appeal. Its integration into next-generation technologies and alignment with sustainability goals ensure its continued relevance in both academic and industrial settings.